methyl 5-{[(5-methyl-4H-1,2,4-triazol-3-yl)thio]methyl}-2-furoate

• IUPAC Name: methyl 5-[(5-methyl-1H-1,2,4-triazol-3-yl)sulfanylmethyl]furan-2-carboxylate
• InChI: InChI=1S/C10H11N3O3S/c1-6-11-10(13-12-6)17-5-7-3-4-8(16-7)9(14)15-2/h3-4H,5H2,1-2H3,(H,11,12,13)
• InChI Key: DGFWWFXFIZOMRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NN1)SCC2=CC=C(O2)C(=O)OC
• Molecular Formula: C10H11N3O3S
• Molecular Weight: 253.28 g/mol

Description

Methyl 5-{[(5-methyl-4H-1,2,4-triazol-3-yl)thio]methyl}-2-furoate is a synthetic compound that has been found to have potential applications in scientific research. This compound is a member of the furoate family, which is known for its diverse range of biological activities. In

Mechanism of Action

The mechanism of action of methyl 5-{[(5-methyl-4H-1,2,4-triazol-3-yl)thio]methyl}-2-furoate is not yet fully understood. However, it is believed to work by inhibiting the growth of microorganisms and cancer cells. It may also work by reducing inflammation and oxidative stress.
Biochemical and Physiological Effects:
Methyl 5-{[(5-methyl-4H-1,2,4-triazol-3-yl)thio]methyl}-2-furoate has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of various bacteria and fungi, including Staphylococcus aureus and Candida albicans. It has also been found to induce apoptosis in cancer cells and reduce inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 5-{[(5-methyl-4H-1,2,4-triazol-3-yl)thio]methyl}-2-furoate in lab experiments is its broad-spectrum antimicrobial activity. It can be used to test the susceptibility of various microorganisms to antimicrobial agents. Another advantage is its antitumor activity, which can be used to test the efficacy of potential cancer treatments. However, one limitation is that its mechanism of action is not fully understood, which may limit its use in certain types of experiments.

Future Directions

There are several future directions for research on methyl 5-{[(5-methyl-4H-1,2,4-triazol-3-yl)thio]methyl}-2-furoate. One direction is to further explore its mechanism of action, which may lead to the development of more effective treatments for microbial infections and cancer. Another direction is to investigate its potential as an anti-inflammatory and antioxidant agent. Additionally, it may be useful to explore its potential as a drug delivery system, as furoates have been found to enhance the bioavailability of certain drugs.

Synthesis Methods

Methyl 5-{[(5-methyl-4H-1,2,4-triazol-3-yl)thio]methyl}-2-furoate can be synthesized via a multi-step process. The first step involves the reaction of 5-methyl-4H-1,2,4-triazole-3-thiol with methyl iodide to form 5-methyl-4H-1,2,4-triazole-3-thiomethyl iodide. This intermediate is then reacted with 2-furoic acid in the presence of a base to form the final product, methyl 5-{[(5-methyl-4H-1,2,4-triazol-3-yl)thio]methyl}-2-furoate.

Scientific Research Applications

Methyl 5-{[(5-methyl-4H-1,2,4-triazol-3-yl)thio]methyl}-2-furoate has been found to have potential applications in scientific research. It has been shown to have antimicrobial activity against a wide range of bacteria and fungi. In addition, it has been found to have antitumor activity against various cancer cell lines. Furthermore, it has been found to have anti-inflammatory and antioxidant properties.